Cas no 57436-38-1 (Octaethylene glycol di(p-toluenesulfonate))

• Product Name: Octaethylene glycol di(p-toluenesulfonate)
• CAS No: 57436-38-1
• MF: C₃₀H₄₆O₁₃S₂
• MW: 678.808448314667
• CID: 345353
• PubChem ID: 10327198
• Update Time: 2025-04-19

Octaethylene glycol di(p-toluenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diyl bis(4-methylbenzenesulfonate)
• 2-[2-[2-[2-[2-[2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
• OCTAETHYLENE GLYCOL DI(P-TOLUENESULFONATE)
• Tos-PEG8-Tos
• C30H46O13S2
• Y4962
• C70485
• A915053
• 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diyl bis(4-methylbenzene-1-sulfonate)
• CS-0114665
• DTXSID20438088
• 23-[(4-methylbenzenesulfonyl)oxy]-3,6,9,12,15,18,21-heptaoxatricosan-1-yl 4-methylbenzene-1-sulfonate
• BP-21826
• SCHEMBL18644929
• J-523823
• MFCD25372005
• HY-140369
• 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diylbis(4-methylbenzenesulfonate)
• 57436-38-1
• AKOS022174863
• DB-244700
• Octaethylene glycol di(p-toluenesulfonate)
• 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diol,bis(4-methylbenzenesulfonate)
• Octaethylene glycol di(p-toluenesulfonate)

• Inchi： 1S/C30H46O13S2/c1-27-3-7-29(8-4-27)44(31,32)42-25-23-40-21-19-38-17-15-36-13-11-35-12-14-37-16-18-39-20-22-41-24-26-43-45(33,34)30-9-5-28(2)6-10-30/h3-10H,11-26H2,1-2H3
• InChI Key： QYYVGRJXXOLFKL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCCOCCOCCOCCOCCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 678.23798386g/mol
• Monoisotopic Mass: 678.23798386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 45
• Rotatable Bond Count: 28
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 168

Octaethylene glycol di(p-toluenesulfonate) Security Information

• Storage Condition：Sealed in dry,2-8°C